Cas no 1211452-85-5 ((2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine)

• Product Name: (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine
• CAS No: 1211452-85-5
• MF: C₈H₂₁N₃
• MW: 159.272441625595
• CID: 6339035
• PubChem ID: 62559036
• Update Time: 2025-10-28

(2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N',N'-dimethyl-N-[2-(methylamino)ethyl]propane-1,3-diamine
• AKOS011850424
• SCHEMBL21038755
• 1211452-85-5
• N1,N1-Dimethyl-N3-(2-(methylamino)ethyl)propane-1,3-diamine
• (2-{[3-(DIMETHYLAMINO)PROPYL]AMINO}ETHYL)(METHYL)AMINE
• EN300-7462092
• CS-0260146
• (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine

• Inchi： 1S/C8H21N3/c1-9-6-7-10-5-4-8-11(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： FEYYWWIGUCNXMA-UHFFFAOYSA-N
• SMILES： N(CCNC)CCCN(C)C

Computed Properties

• Exact Mass: 159.173547683g/mol
• Monoisotopic Mass: 159.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 27.3Ų

Additional information on (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine

Compound CAS No. 1211452-85-5: (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine

The compound with CAS No. 1211452-85-5, commonly referred to as (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine, is a versatile organic compound with significant applications in various fields of chemistry and chemical engineering. This compound is characterized by its unique chemical structure, which includes a dimethylamino group attached to a propyl chain, further linked to an ethylamine moiety with a methyl substituent. The combination of these functional groups imparts the compound with distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have highlighted the potential of (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine as a key intermediate in the development of novel pharmaceutical agents. Researchers have demonstrated its ability to act as a building block for the synthesis of bioactive compounds, particularly in the realm of peptide mimetics and drug delivery systems. The compound's ability to form stable amide bonds and its compatibility with various coupling reagents make it an attractive candidate for use in medicinal chemistry.

In addition to its role in drug development, (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine has found applications in polymer chemistry. Its amine functionality allows it to participate in polymerization reactions, leading to the formation of high-performance polymers with tailored properties. Recent studies have explored its use in the synthesis of polyurethanes and polyamides, where it contributes to enhanced mechanical strength and thermal stability.

The synthesis of this compound typically involves multi-step processes, including alkylation and amidation reactions. Recent optimizations in synthetic protocols have focused on improving yield and purity while minimizing environmental impact. For instance, the use of catalytic systems and green solvents has been reported to enhance the efficiency of the synthesis process, aligning with current trends toward sustainable chemical practices.

From an analytical standpoint, the characterization of (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine has been advanced through modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and functional group interactions, aiding in quality control and structural elucidation during production.

In terms of safety and handling, while (2-{[3-(Dimethylamino)propyl]amino}ethyl)(methyl)amine is not classified as a hazardous material under standard conditions, appropriate precautions should be taken during storage and use. This includes maintaining proper ventilation and adhering to recommended personal protective equipment guidelines.

Looking ahead, ongoing research into the applications of this compound is expected to uncover new opportunities across diverse industries. Its role as a versatile intermediate positions it as a critical component in the development of innovative materials and therapeutic agents.